Cas no 143839-01-4 (2alpha,3alpha,23-trihydroxy-12,20(30)-ursadien-28-oic acid)

• Product Name: 2alpha,3alpha,23-trihydroxy-12,20(30)-ursadien-28-oic acid
• CAS No: 143839-01-4
• MF: C₃₀H₄₆O₅
• MW: 486.683249950409
• CID: 2019493
• PubChem ID: 70697438
• Update Time: 2025-04-21

2alpha,3alpha,23-trihydroxy-12,20(30)-ursadien-28-oic acid Chemical and Physical Properties

Names and Identifiers

• 2alpha,3alpha,23-trihydroxy-12,20(30)-ursadien-28-oic acid
• 2alpha,3alpha,23-trihydroxyursa-12,20(30)-dien-28-oic acid
• CHEMBL2088611
• BDBM50391060
• HY-N10760
• 143839-01-4
• (1R,4aS,6aR,6aS,6bR,8aR,9R,10S,11R,12aR,14bS)-10,11-dihydroxy-9-(hydroxymethyl)-1,6a,6b,9,12a-pentamethyl-2-methylidene-1,3,4,5,6,6a,7,8,8a,10,11,12,13,14b-tetradecahydropicene-4a-carboxylic acid
• 2a,3a,23-Trihydroxyurs-12,20(30)-dien-28-oic acid
• CS-0635942

• Inchi： 1S/C30H46O5/c1-17-9-12-30(25(34)35)14-13-28(5)19(23(30)18(17)2)7-8-22-26(3)15-20(32)24(33)27(4,16-31)21(26)10-11-29(22,28)6/h7,18,20-24,31-33H,1,8-16H2,2-6H3,(H,34,35)/t18-,20+,21+,22+,23-,24+,26-,27-,28+,29+,30-/m0/s1
• InChI Key： FFMVHFPLIIYYNC-OKSSEWIBSA-N
• SMILES： O[C@@H]1[C@@H](C[C@@]2(C)[C@@H](CC[C@@]3(C)[C@]4(C)CC[C@@]5(C(=O)O)CCC(=C)[C@H](C)[C@H]5C4=CC[C@@H]32)[C@]1(C)CO)O

Computed Properties

• Exact Mass: 486.33452456g/mol
• Monoisotopic Mass: 486.33452456g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 2
• Complexity: 972
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 11
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 98Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Triterpenoids
• Triterpenoids